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Compound of Interest

Compound Name: (R)-VX-984

Cat. No.: B15618577

Get Quote

Introduction
(R)-VX-984, the (R)-enantiomer of VX-984 (also known as M9831), is a potent and selective

ATP-competitive inhibitor of the DNA-dependent protein kinase (DNA-PK).[1][2][3][4] DNA-PK

plays a crucial role in the non-homologous end joining (NHEJ) pathway, a major mechanism for

repairing DNA double-strand breaks (DSBs).[2][4][5] By inhibiting DNA-PK, (R)-VX-984
prevents the repair of DSBs induced by radiotherapy or certain chemotherapeutic agents,

thereby enhancing their cytotoxic effects on cancer cells.[2][6] This makes it a valuable tool for

research in oncology, particularly in studies involving glioblastoma and non-small cell lung

cancer.[7][8] This application note provides a detailed protocol for the preparation, storage, and

application of (R)-VX-984 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
The key chemical and physical properties of (R)-VX-984 are summarized in the table below for

easy reference.
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Property Value Source(s)

Molecular Weight 415.49 g/mol [1][9][10]

Molecular Formula C₂₃H₂₁D₂N₇O [4][10][11]

CAS Number 2448475-19-0 [10]

Appearance White to off-white solid [10]

Solubility in DMSO
~10 - 11.36 mg/mL (~24.07 -

27.34 mM)
[1][10][12][13]

Storage (Powder) -20°C for up to 3 years [1][9][10]

Storage (in DMSO)
-80°C for up to 2 years; -20°C

for up to 1 year
[10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM (R)-VX-984 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (R)-VX-984 in DMSO.

Adjust calculations accordingly for different desired concentrations.

Materials and Equipment:

(R)-VX-984 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (bath or probe)
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Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

Safety First: Before starting, consult the Safety Data Sheet (SDS) for (R)-VX-984 and

DMSO. Handle the compound in a chemical fume hood. Wear appropriate PPE at all times.

Calculation:

Determine the required mass of (R)-VX-984 using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (

g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 415.49 g/mol = 4.155 mg

Weighing:

Carefully weigh out the calculated mass (e.g., 4.155 mg) of (R)-VX-984 powder using an

analytical balance and place it into a sterile microcentrifuge tube or vial.

Dissolution:

Add the calculated volume of fresh, anhydrous DMSO to the vial containing the (R)-VX-
984 powder. It is crucial to use newly opened DMSO, as its hygroscopic nature can

significantly impact the solubility of the product.[10][13]

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonication is recommended to ensure complete dissolution.[1] Sonicate the solution in a

water bath for 5-10 minutes until no visible particulates remain.

Storage and Handling:

Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[10]
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Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[10]

When ready to use, thaw an aliquot at room temperature and gently mix before diluting it

to the final working concentration in the appropriate cell culture medium or buffer.

Protocol 2: Application in a Cell-Based
Radiosensitization Assay
This protocol provides a general methodology for evaluating the radiosensitizing effects of (R)-
VX-984 on cancer cells in vitro. This example uses glioblastoma (GBM) cells.

Methodology:

Cell Culture: Culture GBM cells (e.g., U251) in the recommended medium and conditions

until they reach approximately 80% confluency.

Cell Seeding: Plate the cells at a clonogenic density (e.g., 200-1000 cells/well in a 6-well

plate) and allow them to attach overnight.

Drug Treatment:

Prepare a working solution of (R)-VX-984 by diluting the DMSO stock solution in a fresh

cell culture medium. A typical final concentration range for in vitro studies is 250 nM to 500

nM.[11]

Add the (R)-VX-984-containing medium to the cells. Include a vehicle control group

treated with the same final concentration of DMSO.

Incubate the cells for 1 hour prior to irradiation.[14]

Irradiation: Expose the cells to a specific dose of ionizing radiation (e.g., 2-10 Gy), as

determined by the experimental design.

Post-Irradiation Incubation:
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Twenty-four hours after irradiation, carefully remove the medium containing the drug and

replace it with fresh, drug-free medium.[14]

Return the plates to the incubator and allow colonies to form over 10-18 days, depending

on the cell line's growth rate.

Analysis:

Fix and stain the colonies (e.g., with crystal violet).

Count the number of colonies (containing >50 cells) to determine the surviving fraction.

The results will indicate whether (R)-VX-984 enhances the cell-killing effects of radiation.

[14][15]

Visualizations
Signaling Pathway and Mechanism of Action
The diagram below illustrates the role of DNA-PK in the Non-Homologous End Joining (NHEJ)

pathway for repairing DNA double-strand breaks and the inhibitory action of (R)-VX-984.
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Caption: Mechanism of (R)-VX-984 action on the DNA-PK pathway.

Experimental Workflow
The following diagram outlines the general workflow for preparing an (R)-VX-984 stock solution

and using it in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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